4-tert-butyl-N'-[(3E)-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide

• IUPAC Name: 4-tert-butyl-N-[(2-hydroxy-5-nitro-1H-indol-3-yl)imino]benzamide
• InChI: InChI=1S/C19H18N4O4/c1-19(2,3)12-6-4-11(5-7-12)17(24)22-21-16-14-10-13(23(26)27)8-9-15(14)20-18(16)25/h4-10,20,25H,1-3H3
• InChI Key: BRPJOJPLCLBOHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N=NC2=C(NC3=C2C=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

4-tert-butyl-N'-[(3E)-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized a range of Schiff base compounds, including derivatives similar to 4-tert-butyl-N'-[(3E)-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide, which exhibit significant bioactivity. These compounds are characterized using various techniques such as elemental analysis, FT-IR, NMR spectroscopy, and single crystal analysis, indicating a broad interest in exploring their chemical properties and interactions (Sirajuddin et al., 2013).

Biological Activities

The same study by Sirajuddin et al. also reports on the biological activities of these compounds, including antibacterial, antifungal, antioxidant, and cytotoxic activities, as well as their interaction with Salmon sperm DNA. This demonstrates the potential of these compounds in various scientific research applications, especially in the development of new therapeutic agents (Sirajuddin et al., 2013).

Anticancer Properties

Research on N′-[2-oxo-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide derivatives has shown that some of these compounds exhibit potent inhibitory effects against various cancer cell lines, with mechanisms of action including apoptosis induction at submicromolar ranges. This highlights their potential as anticancer agents, offering a foundation for future studies in cancer therapy (Katiyar et al., 2015).

Catalytic and Antibacterial Activities

Further, Schiff base ligands and their metal complexes have been investigated for their catalytic, DNA binding, and antibacterial activities. These studies reveal that such compounds not only serve as potential therapeutic agents but also have applications in biocatalysis and as antibacterial materials (El‐Gammal et al., 2021).

Molecular Structure and Electroluminescence

The structural analysis and application in electroluminescence of N-substituted tetraphenylethene-based benzimidazoles, including those similar in structural complexity to the compound of interest, indicate the versatility of these compounds in materials science, particularly in the development of optoelectronic devices (Zhang et al., 2018).